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2’-Des(1-hydroxy-1-methylethyl)-2’-methycarboxy Montelukast 2’-Des(1-hydroxy-1-methylethyl)-2’-methycarboxy Montelukast
Brand Name: Vulcanchem
CAS No.: 851755-56-1
VCID: VC0133256
InChI: InChI=1S/C34H32ClNO4S/c1-40-33(39)29-8-3-2-6-24(29)12-16-31(41-22-34(17-18-34)21-32(37)38)26-7-4-5-23(19-26)9-14-28-15-11-25-10-13-27(35)20-30(25)36-28/h2-11,13-15,19-20,31H,12,16-18,21-22H2,1H3,(H,37,38)/b14-9+/t31-/m1/s1
SMILES: COC(=O)C1=CC=CC=C1CCC(C2=CC=CC(=C2)C=CC3=NC4=C(C=CC(=C4)Cl)C=C3)SCC5(CC5)CC(=O)O
Molecular Formula: C34H32ClNO4S
Molecular Weight: 586.1 g/mol

2’-Des(1-hydroxy-1-methylethyl)-2’-methycarboxy Montelukast

CAS No.: 851755-56-1

Reference Standards

VCID: VC0133256

Molecular Formula: C34H32ClNO4S

Molecular Weight: 586.1 g/mol

2’-Des(1-hydroxy-1-methylethyl)-2’-methycarboxy Montelukast - 851755-56-1

CAS No. 851755-56-1
Product Name 2’-Des(1-hydroxy-1-methylethyl)-2’-methycarboxy Montelukast
Molecular Formula C34H32ClNO4S
Molecular Weight 586.1 g/mol
IUPAC Name 2-[1-[[(1R)-1-[3-[(E)-2-(7-chloroquinolin-2-yl)ethenyl]phenyl]-3-(2-methoxycarbonylphenyl)propyl]sulfanylmethyl]cyclopropyl]acetic acid
Standard InChI InChI=1S/C34H32ClNO4S/c1-40-33(39)29-8-3-2-6-24(29)12-16-31(41-22-34(17-18-34)21-32(37)38)26-7-4-5-23(19-26)9-14-28-15-11-25-10-13-27(35)20-30(25)36-28/h2-11,13-15,19-20,31H,12,16-18,21-22H2,1H3,(H,37,38)/b14-9+/t31-/m1/s1
Standard InChIKey FVMXWBDOMBDOJN-JLBZDQGGSA-N
Isomeric SMILES COC(=O)C1=CC=CC=C1CC[C@H](C2=CC=CC(=C2)/C=C/C3=NC4=C(C=CC(=C4)Cl)C=C3)SCC5(CC5)CC(=O)O
SMILES COC(=O)C1=CC=CC=C1CCC(C2=CC=CC(=C2)C=CC3=NC4=C(C=CC(=C4)Cl)C=C3)SCC5(CC5)CC(=O)O
Canonical SMILES COC(=O)C1=CC=CC=C1CCC(C2=CC=CC(=C2)C=CC3=NC4=C(C=CC(=C4)Cl)C=C3)SCC5(CC5)CC(=O)O
Synonyms 2-[(3R)-3-[[[1-(Carboxymethyl)cyclopropyl]methyl]thio]-3-[3-[(1E)-2-(7-chloro-2-quinolinyl)ethenyl]phenyl]propyl]benzoic Acid 1-Methyl Ester; Montelukast Impurity H; (R)-2-[1-[[[1-[3-[(E)-2-(7-Chloroquinolin-2-yl)ethenyl]phenyl]-3-[2-(methoxycarbonyl
PubChem Compound 11556341
Last Modified Nov 11 2021
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